In situ synthesized PEO/NBR composite ionogels for high-performance all-solid-state supercapacitors†

Chemical Communications Pub Date: 2019-06-25 DOI: 10.1039/C9CC03401C

Abstract

Here, we report PEO/NBR composite iongels developed through an in situ synthesis strategy, aiming to boost the performance of supercapacitors by improving ion migration kinetics in solid polymer electrolyte. The iongel based supercapacitors display a high specific capacitance of 208 F g−1 at a current density of 1 A g−1 with excellent stability over 10 000 cycles.

Graphical abstract: In situ synthesized PEO/NBR composite ionogels for high-performance all-solid-state supercapacitors
In situ synthesized PEO/NBR composite ionogels for high-performance all-solid-state supercapacitors†
Recommended Literature